Cas no 2229294-84-0 (3-(1-amino-4,4-difluorocyclohexyl)benzonitrile)

• Product Name: 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile
• CAS No: 2229294-84-0
• MF: C₁₃H₁₄F₂N₂
• MW: 236.260469913483
• CID: 6352515
• PubChem ID: 165752549
• Update Time: 2025-05-21

3-(1-amino-4,4-difluorocyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile
• EN300-1957770
• 2229294-84-0

• Inchi： 1S/C13H14F2N2/c14-13(15)6-4-12(17,5-7-13)11-3-1-2-10(8-11)9-16/h1-3,8H,4-7,17H2
• InChI Key： VTEXMZQAHSSUNJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C#N)C=2)(CC1)N)F

Computed Properties

• Exact Mass: 236.11250478g/mol
• Monoisotopic Mass: 236.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile

Introduction to 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile (CAS No. 2229294-84-0)

3-(1-amino-4,4-difluorocyclohexyl)benzonitrile (CAS No. 2229294-84-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorocyclohexyl group and an amino functionality, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile consists of a benzonitrile moiety attached to a 1-amino-4,4-difluorocyclohexyl ring. The presence of the difluoro substituents on the cyclohexyl ring imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The amino group further enhances the compound's reactivity and potential for forming hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have highlighted the potential of 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, such as the dopaminergic and glutamatergic pathways, which are implicated in conditions like Parkinson's disease and Alzheimer's disease. The ability to modulate these pathways suggests that 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile could serve as a lead compound for developing new therapeutic agents.

In addition to its potential in neurodegenerative diseases, 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile has also shown promise in oncology research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile have also been extensively studied. Initial findings indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been shown to have good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an orally administered drug. Additionally, its low toxicity profile in preclinical models suggests that it may be safe for human use.

The synthetic route for preparing 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the difluorocyclohexyl ring and the introduction of the amino and benzonitrile functionalities. Advanced synthetic techniques and catalysts have been employed to improve the efficiency and scalability of the process, making it suitable for large-scale production.

In conclusion, 3-(1-amino-4,4-difluorocyclohexyl)benzonitrile (CAS No. 2229294-84-0) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases and oncology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use as a novel therapeutic agent.